![molecular formula C17H21N3O4S B3926286 N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-(3-pyridinylmethyl)alaninamide](/img/structure/B3926286.png)
N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-(3-pyridinylmethyl)alaninamide
Overview
Description
N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-(3-pyridinylmethyl)alaninamide, also known as MPA, is a synthetic compound that has been widely used in scientific research. MPA is a small molecule inhibitor that targets the protein-protein interactions between transcription factors and coactivators. MPA has been shown to have potential therapeutic applications in various diseases, including cancer and metabolic disorders.
Mechanism of Action
N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-(3-pyridinylmethyl)alaninamide targets the protein-protein interactions between transcription factors and coactivators. Transcription factors are proteins that bind to DNA and regulate gene expression. Coactivators are proteins that interact with transcription factors to enhance their activity. This compound disrupts the interaction between transcription factors and coactivators, leading to a decrease in gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can inhibit cell proliferation and induce apoptosis in cancer cells. This compound can also modulate the expression of genes involved in inflammation and glucose metabolism. In animal models of diabetes, this compound has been shown to improve glucose tolerance and insulin sensitivity.
Advantages and Limitations for Lab Experiments
N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-(3-pyridinylmethyl)alaninamide has several advantages as a research tool. It is a small molecule inhibitor that can be easily synthesized and modified. This compound has been shown to have potent inhibitory effects on transcription factor activity, making it a valuable tool for studying gene expression. However, this compound also has some limitations. It can have off-target effects and may not be selective for specific transcription factors. Additionally, this compound may not be effective in all cell types and may have variable effects depending on the experimental conditions.
Future Directions
There are several future directions for research on N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-(3-pyridinylmethyl)alaninamide. One area of interest is the development of more selective inhibitors that target specific transcription factors. Another area of research is the investigation of the effects of this compound on other diseases, such as neurodegenerative disorders and cardiovascular disease. Additionally, the use of this compound in combination with other therapies, such as chemotherapy or immunotherapy, is an area of active research.
Scientific Research Applications
N~2~-(4-methoxyphenyl)-N~2~-(methylsulfonyl)-N~1~-(3-pyridinylmethyl)alaninamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and lung cancer. This compound has also been shown to have anti-inflammatory effects and can improve glucose tolerance in animal models of diabetes.
properties
IUPAC Name |
2-(4-methoxy-N-methylsulfonylanilino)-N-(pyridin-3-ylmethyl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O4S/c1-13(17(21)19-12-14-5-4-10-18-11-14)20(25(3,22)23)15-6-8-16(24-2)9-7-15/h4-11,13H,12H2,1-3H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORQBJRBPNGONEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=CN=CC=C1)N(C2=CC=C(C=C2)OC)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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